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Compound of Interest

(S,R,S)-AHPC-PEG2-NH2
dihydrochloride

cat. No.: B10817360

Compound Name:

An In-Depth Technical Guide to (S,R,S)-AHPC-PEG2-NH2: A Key Building Block for Targeted
Protein Degradation

Introduction

(S,R,S)-AHPC-PEG2-NH2 is a specialized chemical compound designed for researchers and
scientists in the field of drug discovery and chemical biology. It is a key building block in the
synthesis of Proteolysis Targeting Chimeras (PROTACS), a revolutionary class of molecules
that co-opt the cell's natural protein disposal system to eliminate disease-causing proteins.

This molecule is a pre-formed conjugate consisting of three key parts:

e (S,R,S)-AHPC (VHO032): The active E3 ligase ligand. Specifically, it is a derivative of the well-
characterized VH032 ligand, which binds with high affinity to the von Hippel-Lindau (VHL) E3
ubiquitin ligase.[1][2][3][4]

o PEG2 Linker: A short, hydrophilic 2-unit polyethylene glycol spacer. The inclusion of a PEG
linker can enhance the aqueous solubility and improve the pharmacokinetic properties of the
final PROTAC molecule.[5][6]

o Terminal Amine (-NH2): A reactive primary amine group that serves as a versatile chemical
handle for conjugation. This amine allows for the straightforward attachment of a
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"warhead"—a ligand designed to bind to a specific target protein of interest—typically via an
amide bond formation.[7]

By providing this ready-to-use E3 ligase ligand-linker construct, (S,R,S)-AHPC-PEG2-NH2
accelerates the development of novel PROTACS, enabling the rapid generation of compound
libraries to screen for optimal target protein degradation.[7]

Physical and Chemical Properties

The quantitative physical and chemical properties of (S,R,S)-AHPC-PEG2-NH2 and its
common hydrochloride salt form are summarized below. These properties are critical for
experimental design, including reaction setup, formulation, and storage.

Table 1: Properties of (S,R,S)-AHPC-PEG2-NH2 (Free

Base)
Property Value Reference
Molecular Formula C28H41N506S [819]
Molecular Weight 575.72 g/mol [819]
CAS Number 2010159-60-9 [8][9]
Appearance Solid [9]

VHO032-PEG2-NH2, VHL
Synonyms : : . [41[°]
Ligand-Linker Conjugate 3

Table 2: Properties of (S,R,S)-AHPC-PEG2-NH2
Hydrochloride
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Property Value Reference

Molecular Formula C28H41N506S - xHCI [10]

Molecular Weight 612.18 g/mol [10]

CAS Number 2097973-72-1 [11]
VH032-PEG2-NH2

Synonyms _ [10]
hydrochloride

Table 3: S | Stabili

Form Condition Duration Notes Reference
. ) -20°C, Stable in
Lyophilized Solid ) 36 months - [8]
desiccated lyophilized form.

Aliquot to avoid

) ) multiple
Stock Solution -20°C in solvent 1-3 months [1][81112]
freeze/thaw
cycles.
Recommended
Stock Solution -80°C in solvent 6 months for longer-term [1][12]

solution storage.

Mechanism of Action in PROTAC Technology

(S,R,S)-AHPC-PEG2-NH2 functions as the E3 ligase-recruiting component of a PROTAC.
Once coupled to a target-binding ligand, the resulting heterobifunctional molecule hijacks the
intracellular ubiquitin-proteasome system to induce the degradation of a specific protein.[1][4]

[5]

The logical workflow is as follows:
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(7. Purify by HPLC)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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